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Compound of Interest

Compound Name: Picrolonic acid

Cat. No.: B147441

For immediate release: A detailed technical guide on Picrolonic Acid (CAS Number: 550-74-
3), providing in-depth information for researchers, scientists, and drug development
professionals. This guide covers the fundamental physicochemical properties, detailed
experimental protocols for its application in analytical chemistry, and a visualization of its
mechanism of action in alkaloid detection.

Core Properties of Picrolonic Acid

Picrolonic acid, with the systematic IUPAC name 5-methyl-4-nitro-2-(4-nitrophenyl)-4H-
pyrazol-3-one, is a yellow crystalline solid.[1] It is recognized for its utility as a reagent in
various analytical and research applications.

Chemical and Physical Data

The essential chemical and physical properties of picrolonic acid are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 550-74-3 [2]
Molecular Formula C10HsN4Os [2]
Molecular Weight 264.19 g/mol [3]
Appearance Yellow crystalline powder [1]

116-120°C (with

Melting Point B
decomposition)

Solubilit Slightly soluble in water.
olubili
y Soluble in alcohol.

Analytical Applications and Experimental Protocols

Picrolonic acid is a versatile reagent, primarily employed in the quantitative analysis of
alkaloids and the determination of calcium.

Spectrophotometric Determination of Alkaloids

Principle: Picrolonic acid interacts with certain alkaloids in solvents of low to intermediate
polarity. This interaction leads to a discernible red shift in the absorption spectrum of
picrolonic acid, from approximately 322 nm to 355 nm, corresponding to the formation of the
anionic resonance band. The increase in absorptivity at the new wavelength is proportional to
the concentration of the alkaloid, enabling quantitative analysis. This method is effective for
alkaloids containing an aliphatic amine moiety.

Experimental Protocol:

o Standard Preparation: Prepare a stock solution of the reference alkaloid standard in a
suitable solvent (e.g., chloroform or a solvent of intermediate polarity). From the stock
solution, prepare a series of dilutions to establish a calibration curve.

o Sample Preparation: Extract the alkaloids from the sample matrix using an appropriate
method, often involving solvent extraction and pH adjustment to isolate the basic alkaloid
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fraction. The final extract should be dissolved in the same solvent used for the standard
preparation.

Reaction: To a fixed volume of the standard or sample solution, add a solution of picrolonic
acid in the same solvent. The concentration of the picrolonic acid solution should be
optimized to ensure it is in excess relative to the expected alkaloid concentration.

Spectrophotometric Measurement: After allowing the reaction to complete (incubation time to
be optimized based on the specific alkaloid), measure the absorbance of the solution at 355
nm using a UV-Vis spectrophotometer. Use a solution of picrolonic acid in the solvent as
the blank.

Quantification: Construct a calibration curve by plotting the absorbance at 355 nm versus the
concentration of the alkaloid standards. Determine the concentration of the alkaloid in the
sample by interpolating its absorbance on the calibration curve.

Gravimetric and Spectrophotometric Determination of
Calcium

Principle: Picrolonic acid reacts with calcium ions to form calcium picrolonate, a complex that
is practically insoluble in water. This property allows for the gravimetric determination of
calcium by precipitating, isolating, and weighing the calcium picrolonate. Alternatively, the
calcium picrolonate precipitate can be transformed into a colored complex for
spectrophotometric analysis.

Experimental Protocol (Gravimetric):

Sample Preparation: Prepare an aqueous solution of the sample containing calcium ions.
Ensure the solution is free from interfering ions that may also precipitate with picrolonic
acid.

Precipitation: Heat the calcium-containing solution and add a solution of picrolonic acid in
ethanol. The picrolonic acid should be added in excess to ensure complete precipitation of
the calcium picrolonate.

Digestion: Allow the precipitate to digest by keeping the solution warm for a period to
encourage the formation of larger, more easily filterable crystals.
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« Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible.
Wash the precipitate with small portions of cold water to remove any soluble impurities.

» Drying and Weighing: Dry the crucible with the precipitate in an oven at a suitable
temperature until a constant weight is achieved. Cool the crucible in a desiccator before
weighing.

o Calculation: Calculate the mass of calcium in the original sample based on the weight of the
calcium picrolonate precipitate and the stoichiometry of the complex.

Visualizing Methodologies

To further elucidate the application of picrolonic acid, the following diagrams illustrate the
experimental workflow for alkaloid analysis and the logical relationship of its application in
calcium determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147441#picrolonic-acid-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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